2,3,4-Trifluorobenzylamine
Overview
Description
2,3,4-Trifluorobenzylamine (TFBA) is an organic compound that has a wide range of applications in the fields of synthetic organic chemistry, biochemistry, and pharmacology. It is a colorless liquid with a boiling point of 159.3°C and a melting point of -48.3°C. TFBA is a highly reactive compound, making it useful for various reactions and synthetic pathways. It is also a versatile reagent, capable of reacting with many different functional groups and compounds.
Scientific Research Applications
Environmental Remediation and Analysis
Degradation Processes and Environmental Stability : Nitisinone, a compound related to 2,3,4-Trifluorobenzylamine, has been studied for its degradation processes using LC-MS/MS. The study showed that nitisinone's stability increases with pH, and its degradation products demonstrate considerable stability under various conditions. This research contributes to a better understanding of the environmental behavior of related fluorinated compounds (Barchańska et al., 2019).
Adsorption Behavior and Removal Techniques : The adsorption behavior of perfluorinated compounds on different materials has been extensively reviewed. Studies suggest that adsorbents with amine groups, similar to the functionalities in this compound, may exhibit high adsorption capacity for perfluorinated compounds. Understanding these interactions is crucial for developing effective water treatment solutions (Du et al., 2014).
Organic Synthesis and Materials Science
Organic Synthesis Applications : Trifluoromethanesulfonic acid, closely related to trifluorobenzylamine derivatives, is used in organic synthesis, particularly in electrophilic aromatic substitution reactions and the formation of carbon-carbon and carbon-heteroatom bonds. Its high protonating power and low nucleophilicity make it a valuable reagent for synthesizing new organic compounds (Kazakova & Vasilyev, 2017).
Material Science Innovations : Nitrogen-doped porous polymers, which could theoretically be derived from or utilize compounds like this compound, have shown promise in CO2 capture and conversion. Covalent triazine frameworks (CTFs) are highlighted for their high surface area, structural tunability, and physicochemical stability, making them excellent candidates for gas separation and storage applications (Mukhtar et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(2,3,4-trifluorophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3N/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2H,3,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIWUAPISITUDBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1CN)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380345 |
Source
|
| Record name | 2,3,4-Trifluorobenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
235088-67-2 |
Source
|
| Record name | 2,3,4-Trifluorobenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 235088-67-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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